Cas no 542-78-9 (Propanedial (9CI))
Propanedial (9CI) structure
Product Name:Propanedial (9CI)
Propanedial (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanedial (9CI)
- propanedial
- 1,3-Propanedial
- 1,3-Propanedialdehyde
- 1,3-Propanedione
- MALONALDEHYDE
- malondialdehyde
- Malonic aldehyde
- Malonic dialdehyde
- Malonodialdehyde
- Malonyldialdehyde
- DB03057
- CCRIS 5168
- MDD
- MALONALDEHYDE [IARC]
- 4-01-00-03634 (Beilstein Handbook Reference)
- CHEBI:566274
- Epitope ID:140943
- EN300-7316484
- FT-0778237
- MALONALDEHYDE [HSDB]
- DTXSID90202556
- Q418661
- NCI-C54842
- 542-78-9
- Bis(2-hydroxy-3-carboxyphenyl)methane
- MALONDIALDEHYDE [MI]
- 4Y8F71G49Q
- WSMYVTOQOOLQHP-UHFFFAOYSA-N
- BRN 1209262
- CHEMBL446036
- C19440
- NS00069961
- beta-ketopropionaldehyde
- UNII-4Y8F71G49Q
- HSDB 4353
- MALONALDEHYDE (IARC)
- 1,3propanedione
- DTXCID20125047
- malonicdialdehyde
- 1,3Propanedialdehyde
- 1,3Propanedial
-
- Inchi： 1S/C3H4O2/c4-2-1-3-5/h2-3H,1H2
- InChI Key： WSMYVTOQOOLQHP-UHFFFAOYSA-N
- SMILES： O=CCC=O
Computed Properties
- Exact Mass: 72.02110
- Monoisotopic Mass: 72.021129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 34.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1
- XLogP3: -0.6
Experimental Properties
- Density: 0.9843 (rough estimate)
- Melting Point: 72-74°
- Boiling Point: 66.43°C (rough estimate)
- Flash Point: 28.9°C
- Refractive Index: 1.3670 (estimate)
- PSA: 34.14000
- LogP: -0.22570
- pka: 5(at 25℃)
Propanedial (9CI) Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Propanedial (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7316484-0.05g |
propanedial |
542-78-9 | 0.05g |
$732.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-0.1g |
propanedial |
542-78-9 | 0.1g |
$767.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-0.25g |
propanedial |
542-78-9 | 0.25g |
$801.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-0.5g |
propanedial |
542-78-9 | 0.5g |
$836.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-1.0g |
propanedial |
542-78-9 | 1g |
$871.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-2.5g |
propanedial |
542-78-9 | 2.5g |
$1707.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-5.0g |
propanedial |
542-78-9 | 5g |
$2525.0 | 2023-05-23 | ||
| Enamine | EN300-7316484-10.0g |
propanedial |
542-78-9 | 10g |
$3746.0 | 2023-05-23 |
Propanedial (9CI) Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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